Cas no 113229-61-1 (2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-)

• Product Name: 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
• CAS No: 113229-61-1
• MF: C₇H₁₄NO₅P
• MW: 223.163523197174
• CID: 3623816
• PubChem ID: 6604838
• Update Time: 2025-04-22

2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
• BPBio1_001256
• EP2J4A2LB0
• (2R,4S)-4-(phosphonomethyl)piperidine-2-carboxylic acid
• UNII-EP2J4A2LB0
• Selfotel, (-)-
• SCHEMBL120236
• Biomol-NT_000202
• 113229-61-1
• 2-Piperidinecarboxylicacid, 4-(phosphonomethyl)-, (2R,4S)-rel-
• BRD-K48738253-001-02-4
• NCGC00025070-01
• CGS-20281
• SR-01000597420
• AS-71381
• SR-01000597420-1
• (-)-selfotel
• LPMRCCNDNGONCD-NTSWFWBYSA-N
• AKOS024456483
• Q27277285
• CHEMBL279731
• Tocris-1241
• cis-4-(phosphonomethyl) piperidine-2-carboxylic acid
• 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-rel-
• 110347-85-8
• NCGC00025070-02
• cis-4-phosphonomethyl-2-piperidinecarboxylic acid
• 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-

• Inchi： 1S/C7H14NO5P/c9-7(10)6-3-5(1-2-8-6)4-14(11,12)13/h5-6,8H,1-4H2,(H,9,10)(H2,11,12,13)/t5-,6+/m0/s1
• InChI Key： LPMRCCNDNGONCD-NTSWFWBYSA-N
• SMILES： N1CC[C@H](CP(O)(O)=O)C[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 223.06095954Da
• Monoisotopic Mass: 223.06095954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 107Ų